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Compound of Interest

Compound Name: IR-806
CAS No.: 757960-10-4
Cat. No.: B12066224

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the near-infrared (NIR) cyanine
dye, IR-806, tailored for professionals in research and drug development. The document details
its core physicochemical properties, experimental protocols derived from scientific literature,
and visual representations of its synthesis and potential cellular interactions.

Core Properties of IR-806 Dye

IR-806 is a water-soluble, near-infrared fluorescent dye with significant applications in
bioimaging and as a photosensitizer.[1] Its fundamental molecular and physical characteristics
are summarized below.
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Property Value

Molecular Formula C37H44CIN2NaOsS:2

Molecular Weight 735.33 g/mol

Appearance Green to dark green solid powder

Melting Point 214-218 °C

Solubility Water-soluble, Soluble in DMSO (100 mg/mL

with sonication)

Absorption Maximum (Amax)

806 nm (in Chloroform)

Emission Maximum

Extends beyond 900 nm (in Chloroform, with

750 nm excitation)

Extinction Coefficient

390 L-g~t-.cm~1 at 806 nm (in Chloroform)

Synonyms

2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-
(4-sulfobutyl)-2H-indol-2-ylidene]-ethylidene]-1-
cyclopenten-1-yl]-ethenyl]-3,3-dimethyl-1-(4-

sulfobutyl)-3H-indolium, inner salt, sodium salt

Experimental Protocols

The following protocols are synthesized from methodologies reported in peer-reviewed

research and are intended to serve as a starting point for experimental design.

This protocol describes the synthesis of IR-806 from the commercially available cyanine dye

IR-780, a method employed to introduce a carboxylic acid functional group for subsequent

conjugation.

o Starting Material: Begin with the cyanine dye IR-780.

» Reaction: Perform a nucleophilic substitution on the central chlorine atom of the IR-780

molecule.

e Functionalization: Introduce a carboxylic acid-functionalized derivative. This modification is

crucial for enabling the dye to bind to nanoparticles or other molecules of interest.
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« Purification: Purify the resulting product to yield IR-806.

o Characterization: Confirm the synthesis by measuring the absorption spectrum, which should
show a maximum absorption at approximately 806 nm in chloroform.

IR-806 can be utilized as a molecular antenna in the synthesis of nanoprobes for in vivo
imaging studies.[2]

e Nanoprobe Synthesis:

o Activate IR-806 (0.1 mg) and a targeting ligand such as folic acid (0.02 mg) with EDC/NHS
(1x10=* mol) in a DMSO (10 mL) solution.

o After 30 minutes, add a solution of amine-functionalized upconversion nanopatrticles
(UCNs, 5 mg).

o Stir the reaction mixture at room temperature for 4 hours.

 Purification:
o Purify the resulting nanoprobes by centrifugation at 10,000 rpm for 5 minutes.
o Resuspend the purified nanoprobes in 5 mL of DMSO.

 In Vivo Administration: For preclinical studies, inject the nanoprobe solution into the subject
(e.g., via tail vein in mice).

e Imaging: Utilize a suitable in vivo imaging system to detect the near-infrared fluorescence
emitted from the targeted tissues.

Visualizing Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key processes related to
IR-806.

. Starting Material i N Functionalization Introduction of o Final Product g
IR-780 Dye Nucleophilic Substitution Carboxylic Acid Group Purification )————————»| IR-806 Dye
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Click to download full resolution via product page

Caption: Synthesis workflow for IR-806 dye from IR-780.
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Caption: Proposed cellular uptake and localization of heptamethine cyanine dyes in cancer
cells.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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